Cas no 799813-62-0 (1-phenyl-1H-imidazol-5-amine)

1-phenyl-1H-imidazol-5-amine structure
1-phenyl-1H-imidazol-5-amine structure
Product Name:1-phenyl-1H-imidazol-5-amine
CAS No:799813-62-0
MF:C9H9N3
MW:159.187861204147
CID:2103785
PubChem ID:66720874
Update Time:2025-04-21

1-phenyl-1H-imidazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1-?phenyl-1H-?Imidazol-?5-?amine
    • 1-phenyl-1H-imidazol-5-amine
    • MFCD20703127
    • 799813-62-0
    • 5-Amino-1-phenylimidazole
    • SY284981
    • starbld0017205
    • SCHEMBL544333
    • 1H-Imidazol-5-amine, 1-phenyl-
    • EN300-107101
    • G65016
    • DA-31684
    • Inchi: 1S/C9H9N3/c10-9-6-11-7-12(9)8-4-2-1-3-5-8/h1-7H,10H2
    • InChI Key: QJMPNMOTCGWLDY-UHFFFAOYSA-N
    • SMILES: N1(C=NC=C1N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 159.08
  • Monoisotopic Mass: 159.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8A^2
  • XLogP3: 1.3

1-phenyl-1H-imidazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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